Cas no 60142-95-2 (Gabapentin hydrochloride)

• Product Name: Gabapentin hydrochloride
• CAS No: 60142-95-2
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• MDL: MFCD00101985
• CID: 526655
• PubChem ID: 6453919
• Update Time: 2025-06-08

Gabapentin hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid,1-(aminomethyl)-, hydrochloride (1:1)
• Gabapentin HCl
• 2-[1-(aminomethyl)cyclohexyl]acetic acid,hydrochloride
• Gabapentin (hydrochloride)
• GABAPENTIN HYDROCHLORIDE
• 1-(Aminomethyl)cyclohexaneacetic acid hydrochloride
• Gabarone
• Gabarone,Neurontin,Gabapentin Hydrochloride
• Neurontin
• UNII-N0PY5N5AFW
• EC 262-075-8
• 2-(1-(aminomethyl)cyclohexyl)acetic acid hydrochloride
• Q27284357
• CS-1636
• 2-[1-(aminomethyl)cyclohexyl]acetic acid hydrochloride
• 1-aminomethyl-1-cyclohexane-acetic acid hydrochloride
• AS-69871
• NS00078374
• CYCLOHEXANEACETIC ACID, 1-(AMINOMETHYL)-, HYDROCHLORIDE (1:1)
• (1-aminomethyl)-cyclohexaneacetic acid hydrochloride
• 1aminomethyl-1-cyclohexane-acetic acid hydrochloride
• CHEMBL542620
• 1-(Aminomethyl)-cyclohexane-acetic acid hydrochloride
• DTXSID80208880
• A12679
• SCHEMBL26730
• 60142-95-2
• 2-[1-(aminomethyl)cyclohexyl]acetic acid;hydrochloride
• DTXCID30131371
• DS-000269
• 1-(Aminomethyl)cyclohexaneacetic acid HCl
• N0PY5N5AFW
• 1-aminomethyl-1-cyclohexaneacetic acid hydrochloride
• 1-(aminomethyl)-cyclohexaneacetic acid hydrochloride
• F2173-0541
• EINECS 262-075-8
• HY-A0057A
• Cyclohexaneacetic acid, 1-(aminomethyl)-, hydrochloride
• s1338
• AKOS005217015
• CCG-266634
• 60142-95-2 (HCl)
• Gabapentin hydrochloride

• MDL： MFCD00101985
• Inchi： 1S/C9H17NO2.ClH/c10-7-9(6-8(11)12)4-2-1-3-5-9;/h1-7,10H2,(H,11,12);1H
• InChI Key： XBUDZAQEMFGLEU-UHFFFAOYSA-N
• SMILES： Cl.OC(CC1(CN)CCCCC1)=O

Computed Properties

• Exact Mass: 207.10300
• Monoisotopic Mass: 207.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Color/Form: No data available
• Melting Point: 148-151 ºC (ethanol )
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: 生物体外In Vitro:H2O : 50 mg/mL(240.73 mM;Need ultrasonic)
• PSA: 63.32000
• LogP: 2.87260
• Vapor Pressure: No data available

Gabapentin hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Gabapentin hydrochloride

Introduction to Gabapentin Hydrochloride (CAS No 60142-95-2)

Gabapentin hydrochloride, a derivative of γ-aminobutyric acid (GABA), is a widely recognized pharmaceutical compound with significant applications in the field of neurology and psychiatry. Its chemical structure, characterized by a hydrochloride salt form, enhances its solubility and bioavailability, making it an effective therapeutic agent. With the CAS number 60142-95-2, this compound has been extensively studied for its pharmacological properties and clinical efficacy.

The primary therapeutic use of Gabapentin hydrochloride is in the management of neuropathic pain, a condition that arises from damage or disease affecting the somatosensory system. Neuropathic pain, often resistant to conventional analgesics, has been a challenge for clinicians. Research indicates that Gabapentin hydrochloride exerts its analgesic effects through mechanisms distinct from traditional opioids, primarily by modulating voltage-gated calcium channels in neurons. This unique mechanism of action has positioned it as a first-line treatment for conditions such as postherpetic neuralgia, diabetic neuropathy, and fibromyalgia.

Recent advancements in neuropharmacology have expanded the understanding of Gabapentin hydrochloride beyond its traditional applications. Studies have demonstrated its potential in treating refractory epilepsy, where it acts as an adjunct therapy to improve seizure control. The compound's ability to enhance GABAergic neurotransmission has also sparked interest in its role in managing psychiatric disorders. Emerging research suggests that Gabapentin hydrochloride may have therapeutic benefits in conditions like generalized anxiety disorder and bipolar disorder, although further clinical trials are needed to validate these findings.

The synthesis and formulation of Gabapentin hydrochloride have been refined over the years to optimize its pharmacokinetic profile. The hydrochloride salt form not only improves solubility but also ensures consistent absorption rates across different patient populations. This has been particularly crucial in pediatric populations, where dosing accuracy is paramount. Pharmaceutical companies have invested heavily in developing extended-release formulations of Gabapentin hydrochloride, which allow for once-daily dosing, enhancing patient compliance and convenience.

The safety profile of Gabapentin hydrochloride has been well-documented through extensive clinical trials. While generally well-tolerated, common side effects include dizziness, somnolence, and peripheral edema. However, serious adverse effects are rare and typically occur in patients with pre-existing conditions or those exceeding recommended dosages. Ongoing research aims to identify genetic markers that can predict individual responses to Gabapentin hydrochloride, thereby minimizing the risk of adverse reactions and optimizing treatment outcomes.

In conclusion, Gabapentin hydrochloride (CAS No 60142-95-2) represents a cornerstone in modern neuropharmacology. Its unique mechanism of action, coupled with its favorable pharmacokinetic properties, makes it an indispensable tool in managing a variety of neurological and psychiatric conditions. As research continues to uncover new therapeutic applications, the role of Gabapentin hydrochloride is expected to expand further, solidifying its status as a vital pharmaceutical compound.